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Get Quote

Mechanism of Action and Molecular Target

Sarolaner exerts its insecticidal and acaricidal effects through a specific neurotoxic mechanism in parasites

[1].
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Sarolaner's molecular mechanism of action involves high-affinity binding to and inhibition of both GABA-

gated and glutamate-gated chloride channels in the nerve and muscle cells of ectoparasites. This dual

inhibition leads to uncontrolled neuronal excitation, paralysis, and death [2] [1] [3]. A key to its selective

toxicity is that these specific inhibitory glutamate receptors are unique to invertebrates, and sarolaner binds

to arthropod GABA receptors with much greater affinity than to mammalian receptors [4] [1].

Comprehensive Efficacy Profile

Sarolaner demonstrates high efficacy against a broad spectrum of ectoparasites at the minimum

recommended dose of 2 mg/kg [2] [1].
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Efficacy Against Fleas (Ctenocephalides felis)

Parameter Efficacy Result Study Details

Speed of Kill Begins in 3-4 hours; ≥96.2% within 8 hours

through Day 35 [2] [1].

Laboratory studies.

Existing Infestation 100% efficacy within 24 hours post-treatment

[2].

Laboratory study.

Prevention of Re-
infestation

Maintained ≥98% efficacy within 8 hours for 28

days [1].

Laboratory re-infestation

studies.

Field Efficacy 99.4% to 100% reduction over 90 days [5] [2]. Multicenter field study in

the US.

Egg Production Kills fleas before they can lay viable eggs for 35

days [2].

Laboratory study.

Efficacy Against Ticks

Tick Species
Efficacy Against Existing
Infestation

Efficacy Post-Re-infestation
(48 hours)

Amblyomma americanum (Lone

Star Tick)

≥99.4% at 48-72 hours [6]. ≥98.4% through Day 35 [6].

Amblyomma maculatum (Gulf

Coast Tick)

≥98.9% at 48 hours [6]. ≥90.4% through Day 28 [6].

Dermacentor variabilis (American

Dog Tick)

≥98.9% at 48 hours [6]. ≥90.4% through Day 28 [6].

Ixodes scapularis (Black-legged

Tick)

≥98.9% at 48 hours [6]. ≥90.4% through Day 28 [6].

Rhipicephalus sanguineus (Brown

Dog Tick)

≥98.9% at 48 hours [6]. ≥89.7% through Day 28 [6].
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Efficacy Against Mites (Off-Label Use)

Mite Species Disease Efficacy and Protocol

Otodectes
cynotis

Ear Mites 100% efficacy 48 hours after a single oral dose (2-4 mg/kg) in

cats [7].

Sarcoptes
scabiei

Sarcoptic Mange 99.2% efficacy after two monthly doses (as part of Simparica

Trio) in dogs [8].

Demodex spp. Demodectic

Mange

Effective for treatment in dogs and cats (off-label) [9].

Key Experimental Models and Protocols

Robust laboratory and field models are used to establish the efficacy and safety profile of sarolaner.

1. In Vitro Target Validation and Potency Assays

Objective: To confirm mechanism of action and compare compound potency against parasite targets

[3].
Protocol:

Cell Lines: Use CHO-K1 cells stably transfected with genes for GABA-gated chloride channels
(e.g., cat flea RDL gene) [3].

Electrophysiology: Measure the inhibition of GABA-elicited currents by sarolaner and
comparator compounds using patch-clamp or voltage-clamp techniques [3].

Whole Organism Screening: Conduct blood-feeding assays against C. felis and ingestion
assays against soft ticks (Ornithodoros turicata) to determine lethal concentrations

(LC80/LC100) [3].

2. In Vivo Laboratory Dose Confirmation and Re-infestation Studies

Objective: To establish the minimum effective dose and duration of efficacy against fleas and multiple
tick species [1] [6].

Protocol:
Animals: Purpose-bred Beagle or mixed-breed dogs [6].

Infestation: Artificially infest dogs with ~50 unfed adult ticks or a set number of fleas [6].
Dosing: Orally administer sarolaner at the target dose (e.g., 2 mg/kg) on Day 0 [6].
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Assessment:
Existing Infestations: Count live, attached ticks at 24, 48, or 72 hours post-treatment [6].
Re-infestation Efficacy: Re-infest dogs weekly (e.g., Days 5, 12, 19, 26, 33) and count

live ticks 48 hours later to confirm sustained efficacy [6].
Analysis: Calculate percent efficacy based on mean live tick counts compared to placebo-

treated control groups [6].

3. Controlled Field Studies

Objective: To confirm efficacy and safety in a real-world setting [5].

Protocol:
Design: Randomized, controlled, masked studies in client-owned dogs with natural flea

infestations [5].
Treatment: Dogs receive sarolaner or an active control (e.g., spinosad) at Day 0, ~Day 30,

and ~Day 60 [5].
Assessment: Conduct clinical examinations and live flea counts at days 0, 14, 30, 60, and 90.

Monitor for adverse reactions [5].

Safety and Tolerability Profile

The safety of sarolaner has been evaluated in extensive laboratory and field studies.

Aspect Findings

General
Tolerability

Well tolerated in clinical field studies. The most common adverse reactions were
mild and transient vomiting and diarrhea [5] [2].

Neurological
Safety

As a member of the isoxazoline class, sarolaner has been associated with
neurologic adverse reactions (muscle tremors, ataxia, seizures) in some dogs,

including those without a history of seizures [2] [10].

Breed & Age
Considerations

Approved for dogs ≥6 months and ≥2.8 lbs. Use with caution in dogs with a

history of seizures [2] [9]. Safety not evaluated in breeding, pregnant, or lactating
dogs [2].

Concomitant Use A wide variety of concomitant medications, including heartworm preventatives,
were well tolerated in field studies [5]. However, one dog receiving

ivermectin/pyrantel exhibited transient neurological signs [2].
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Aspect Findings

Margin of Safety In laboratory studies, sarolaner was safe upon repeated monthly dosing at up to
5x the maximum recommended dose in adult dogs. Neurological signs were

observed in some 8-week-old puppies at 3x and 5x the dose, which resolved as
the dogs matured [2] [1].

Pharmacokinetic Properties

Favorable pharmacokinetics underpin sarolaner's rapid and sustained efficacy [2] [3].

Parameter Value

Bioavailability >85% (high oral absorption)

Tmax ~3 hours (rapid)

Protein Binding >99.9% (extensive)

Volume of Distribution (Vdss) 2.81 L/kg (wide distribution)

Half-life (T1/2) 11-12 days

Route of Elimination Biliary excretion via feces

Metabolism Minimal

Conclusion for Drug Development Professionals

Sarolaner exemplifies a modern ectoparasiticide success story, combining rational drug design targeting

invertebrate-specific receptors with optimized pharmacokinetics for sustained monthly efficacy. Its broad-

spectrum activity extends beyond labeled indications to include major mite species, offering significant

therapeutic versatility. The primary consideration in clinical application involves the class-wide neurological
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warning; however, the risk is low for the general dog population. Sarolaner presents a highly effective and

well-characterized option for inclusion in veterinary parasiticide portfolios.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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